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Compound of Interest

Compound Name: CRL-42872

Cat. No.: B1669622 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following information is based on publicly available patent literature. CRL-
42872 is understood to be a research compound and is not an approved therapeutic agent.

Executive Summary
CRL-42872 is a novel substituted piperazone derivative identified within the patent literature as

a promising candidate for cardiovascular research, specifically for its potential as an

antithrombotic agent. This technical guide provides a comprehensive overview of CRL-42872,

including its chemical properties, proposed mechanism of action, and the foundational

preclinical data as disclosed in the originating patent, WO2000004001. The document is

intended to serve as a resource for researchers and drug development professionals interested

in the therapeutic potential of this and related compounds in the management of cardiovascular

diseases.

Chemical and Physical Properties
Based on the information disclosed in the patent WO2000004001, CRL-42872 belongs to a

class of substituted piperazone compounds. While the exact structure of CRL-42872 is not

explicitly detailed under this specific identifier in the public domain, the patent covers a range of

compounds with a core piperazone scaffold.

Table 1: General Chemical Information for Substituted Piperazones (as per WO2000004001)
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Property Description

Core Structure Piperazone

Key Substituents

The patent describes various substitutions on

the piperazone ring, which are critical for their

biological activity. These include but are not

limited to, aryl and alkyl groups.

Patent Reference WO2000004001

Inventors YUE, Christophe, et al.

Therapeutic Claim Antithrombotic agents

Proposed Mechanism of Action and Signaling
Pathways
The patent suggests that the substituted piperazones, including compounds like CRL-42872,

function as antithrombotic agents. While the precise molecular targets are not definitively

elucidated in the patent, the claimed therapeutic effect implies interaction with key components

of the coagulation cascade or platelet aggregation pathways.

A plausible mechanism of action for an antithrombotic agent involves the inhibition of platelet

activation and aggregation. This can occur through various signaling pathways, such as

blocking thromboxane A2 (TXA2) receptors, inhibiting phosphodiesterase (PDE) to increase

intracellular cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate

(cGMP) levels, or antagonizing platelet P2Y12 receptors.
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Start: Collect Whole Blood

Centrifuge at low speed
(200 x g, 10 min)

Isolate Platelet-Rich Plasma (PRP)

Pre-incubate PRP with
CRL-42872 or Vehicle

Induce Aggregation
(e.g., with ADP)

Measure Light Transmission
(Aggregometer)

Analyze Data and
Calculate IC50

End
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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